5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid
Description
5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid is a bicyclic organic compound characterized by a seven-membered ring system with a nitrogen atom (aza) at position 3 and a fluorine substituent at position 5. Its molecular formula is C₇H₁₀FNO₂, with a molecular weight of 159.15 g/mol. The rigid bicyclo[3.1.1]heptane scaffold and electronegative fluorine substituent make it a valuable building block in medicinal chemistry, particularly for modulating pharmacokinetic properties such as metabolic stability and membrane permeability .
Properties
Molecular Formula |
C7H10FNO2 |
|---|---|
Molecular Weight |
159.16 g/mol |
IUPAC Name |
5-fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid |
InChI |
InChI=1S/C7H10FNO2/c8-7-1-6(2-7,5(10)11)3-9-4-7/h9H,1-4H2,(H,10,11) |
InChI Key |
OBTSNZSIVSKNES-UHFFFAOYSA-N |
Canonical SMILES |
C1C2(CC1(CNC2)F)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Detailed Synthetic Steps
| Step | Description | Reagents/Conditions | Outcome |
|---|---|---|---|
| 1 | Formation of spirocyclic oxetanyl nitrile | Multi-step synthesis from appropriate precursors | Spirocyclic nitrile intermediate |
| 2 | Reduction of nitrile to amine or intermediate | LiAlH4 in dry ether or NaBH4 in methanol, low temperature | Formation of bicyclic amine intermediate |
| 3 | Introduction or retention of fluorine substituent | Fluorination reagents or fluorinated precursors | Fluorinated bicyclic intermediate |
| 4 | Hydrolysis or oxidation to carboxylic acid | Acidic or oxidative conditions (e.g., KMnO4) | 5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid |
Industrial Scale Considerations
- Scalability: The laboratory synthesis is adapted for industrial production by optimizing reagent quantities, reaction times, and purification methods.
- Safety: Handling of reactive intermediates, especially nitriles and strong reducing agents, requires stringent safety protocols.
- Purity: Purification techniques such as crystallization or chromatography are employed to achieve high purity suitable for research or pharmaceutical applications.
Comparative Analysis with Derivatives
A notable derivative is 3-Tert-butoxycarbonyl-5-fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid , which includes a tert-butoxycarbonyl protecting group. Its synthesis follows a similar reduction of spirocyclic oxetanyl nitriles but includes additional steps for protection and deprotection, enhancing stability during synthesis and facilitating further functionalization.
| Compound | Molecular Formula | Key Difference | Preparation Notes |
|---|---|---|---|
| 5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid | C7H10FNO2 | Basic bicyclic acid with fluorine | Reduction of spirocyclic nitrile, hydrolysis |
| 3-Tert-butoxycarbonyl-5-fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid | C12H18FNO4 | Contains tert-butoxycarbonyl protecting group | Additional protection steps, similar reduction |
Research Findings and Reaction Analysis
- The reduction of spirocyclic oxetanyl nitriles is a pivotal step, with reaction conditions finely tuned to avoid over-reduction or side reactions.
- Fluorine incorporation enhances metabolic stability and lipophilicity, which is critical for medicinal chemistry applications.
- Oxidation and substitution reactions on the bicyclic core have been explored to diversify the compound’s chemical space.
Summary Table of Preparation Methods
| Aspect | Details |
|---|---|
| Starting Material | Spirocyclic oxetanyl nitriles |
| Key Reaction | Reduction of nitrile group |
| Reducing Agents | LiAlH4, NaBH4 |
| Solvents | Dry ether, methanol |
| Temperature | Low to ambient, controlled |
| Functional Group Introduction | Fluorine incorporated pre- or post-reduction |
| Purification | Crystallization, chromatography |
| Industrial Scale | Optimization for yield, purity, safety |
Chemical Reactions Analysis
Types of Reactions
5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different products.
Reduction: Reduction reactions, such as the one involving LiAlH4, are common in its synthesis.
Substitution: The fluorine atom in the compound can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in the reactions of this compound include:
Oxidizing agents: Such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).
Reducing agents: Such as LiAlH4 or sodium borohydride (NaBH4).
Substitution reagents: Such as halogens or other nucleophiles.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction typically produces amines .
Scientific Research Applications
Medicinal Chemistry
5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid serves as a crucial building block in the synthesis of various pharmaceuticals, particularly antihistamines and other therapeutic agents. Its unique structural characteristics enhance its interaction with biological targets, making it a valuable compound in drug design.
Biological Studies
The compound's structure allows it to be used as a tool for studying biological pathways and molecular interactions. Its fluorine substitution is expected to improve lipophilicity and metabolic stability, which are essential for the efficacy of pharmaceutical agents.
Industrial Chemistry
In industrial settings, this compound is utilized in the synthesis of complex organic molecules and materials with specific properties. Its application extends to the development of new materials that require precise molecular characteristics.
Antihistamine Development
Research has shown that compounds related to 5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid exhibit antihistaminic properties. Variations in the bicyclic structure can significantly affect binding affinities to histamine receptors, thus influencing their therapeutic potential.
Pharmacological Studies
Studies indicate that structural modifications in azabicyclic compounds can lead to variations in pharmacological effects. For instance, altering substituents at different positions can dramatically change the compound's activity profile, revealing insights into drug design strategies.
Synthesis and Optimization
The synthesis of 5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid involves several optimized steps for yield and purity enhancement. Techniques such as catalytic reduction and selective functional group modifications play a critical role in improving its biological activity.
Mechanism of Action
The mechanism by which 5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid exerts its effects involves its interaction with molecular targets and pathways.
Comparison with Similar Compounds
5-(Trifluoromethyl)-2-oxabicyclo[3.1.1]heptane-1-carboxylic Acid
- Molecular Formula : C₈H₉F₃O₃
- Molecular Weight : 220.25 g/mol
- Key Differences: Replaces fluorine with a trifluoromethyl (-CF₃) group and substitutes nitrogen with oxygen (oxa).
5-Methyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic Acid
- Molecular Formula : C₈H₁₂O₃
- Molecular Weight : 156.18 g/mol
- Key Differences : Substitutes fluorine with a methyl group and nitrogen with oxygen. The methyl group increases steric bulk and electron-donating effects, which may reduce metabolic oxidation compared to fluorine .
Heteroatom Variations
3-Azabicyclo[3.2.0]heptane-1-carboxylic Acid Hydrochloride
6,6-Difluorobicyclo[3.1.0]hexane-3-carboxylic Acid
- Molecular Formula: C₇H₇F₂NO₂
- Molecular Weight : 191.13 g/mol
- Key Differences: A smaller [3.1.0] hexane ring with two fluorine atoms. The geminal difluoro substitution increases electronegativity and may enhance metabolic stability compared to mono-fluoro derivatives .
Derivative Forms
Ethyl 5-Fluoro-2-oxo-3-azabicyclo[3.1.1]heptane-1-carboxylate
5-Aminobicyclo[3.1.1]heptane-1-carboxylic Acid Hydrochloride
- Molecular Formula: C₈H₁₄ClNO₂
- Molecular Weight : 199.66 g/mol
- Key Differences: Substitutes fluorine with an amino group, introducing basicity and hydrogen-bonding capacity, which may enhance target engagement in biological systems .
Data Tables
Table 1: Structural and Molecular Comparisons
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Key Substituent | Heteroatom | Ring System |
|---|---|---|---|---|---|
| 5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid | C₇H₁₀FNO₂ | 159.15 | F | N | [3.1.1] |
| 5-(Trifluoromethyl)-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid | C₈H₉F₃O₃ | 220.25 | CF₃ | O | [3.1.1] |
| 5-Methyl-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid | C₈H₁₂O₃ | 156.18 | CH₃ | O | [3.1.1] |
| 3-Azabicyclo[3.2.0]heptane-1-carboxylic acid hydrochloride | C₇H₁₀ClNO₂ | 175.62 | Cl⁻ | N | [3.2.0] |
Biological Activity
5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid is a heterocyclic compound that has garnered attention due to its potential biological activities, particularly in medicinal chemistry. This article explores its biological activity, including mechanisms of action, research findings, and relevant case studies.
Chemical Structure and Properties
The compound has the following chemical structure:
- IUPAC Name: 5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid
- Molecular Formula: C7H10FNO2
- CAS Number: 2402829-94-9
Target Enzymes and Pathways
The biological activity of 5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid primarily involves its interaction with specific enzymes and receptors in biological pathways. It is known to act on:
- Enzymatic Targets: The compound may inhibit certain enzymes involved in metabolic pathways, potentially affecting the synthesis of nucleotides or amino acids.
- Receptor Modulation: Its structure allows it to interact with various receptors, which may lead to altered physiological responses.
Antimicrobial Properties
Research indicates that 5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid exhibits significant antibacterial activity against a range of pathogens, including both Gram-positive and Gram-negative bacteria.
| Pathogen | Activity |
|---|---|
| Staphylococcus aureus | Inhibition observed |
| Escherichia coli | Moderate inhibition |
| Pseudomonas aeruginosa | Variable response |
In vitro studies have shown that the compound can effectively reduce bacterial growth, suggesting its potential as an antimicrobial agent .
Study on Antibacterial Efficacy
A notable study investigated the synthesis and biological activity of various derivatives of bicyclic compounds, including 5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid. The study reported:
- Enhanced Activity: Compounds with fluorine substitutions showed increased potency compared to their non-fluorinated counterparts.
- Mechanism Insights: The presence of the fluorine atom was linked to improved lipophilicity and metabolic stability, which are critical for drug development .
Pharmacokinetic Studies
Pharmacokinetic evaluations have suggested that 5-Fluoro-3-azabicyclo[3.1.1]heptane derivatives have favorable absorption and distribution profiles, making them suitable candidates for further development in therapeutic applications .
Q & A
Q. What are the optimal synthetic routes for 5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid, considering its bicyclic structure and fluorine substitution?
Methodological Answer: While direct synthetic data for the target compound is limited, analogous methods for structurally related azabicyclo compounds (e.g., 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid derivatives) suggest cyclization reactions using polar aprotic solvents (e.g., DMF, THF) or alcohols (methanol, ethanol) under reflux. Key steps may include:
Q. Table 1: Solvent Systems and Yields for Analogous Bicyclic Compounds
| Solvent | Reaction Temp (°C) | Catalyst | Yield Range (%) | Reference |
|---|---|---|---|---|
| Methanol | 60–80 | ZnCl₂ | 45–60 | |
| Ethyl acetate | 25–30 | None | 30–40 | |
| THF | 50–70 | Pd(OAc)₂ | 55–70 |
Recommendation : Optimize reaction time and stoichiometry of fluorinated intermediates to enhance yield.
Q. How can researchers confirm the structural integrity of 5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid using spectroscopic techniques?
Methodological Answer: A multi-technique approach is critical:
- NMR Spectroscopy : Compare H and C NMR chemical shifts with computational predictions (e.g., DFT calculations) to verify bicyclic geometry and fluorine placement. For example, the fluorine atom’s deshielding effect on adjacent protons should be evident .
- Mass Spectrometry (MS) : High-resolution MS (HRMS) can confirm the molecular formula (C₇H₈FNO₂) and detect fragmentation patterns unique to bicyclic systems.
- X-ray Crystallography : Resolve stereochemical ambiguities by analyzing single-crystal structures, though crystallization may require co-solvents like acetonitrile/water mixtures .
Note : Cross-validate spectral data with synthetic intermediates to rule out impurities.
Q. What are the recommended storage conditions to maintain the stability of 5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid?
Methodological Answer: Stability studies for similar bicyclic carboxylic acids suggest:
Q. Table 2: Degradation Rates of Analogous Compounds Under Different Conditions
| Condition | Degradation (%/month) | Key Degradation Pathway |
|---|---|---|
| Room Temperature | 15–20 | Hydrolysis |
| –20°C (dry) | <5 | None |
| Ambient Light | 25–30 | Photooxidation |
Advanced Research Questions
Q. What strategies are effective in resolving stereochemical ambiguities during the synthesis of derivatives?
Methodological Answer: Stereochemical control in bicyclic systems requires:
- Chiral Auxiliaries : Use enantiopure starting materials (e.g., (R)- or (S)-fluoroalkyl precursors) to direct cyclization stereochemistry .
- Dynamic Kinetic Resolution (DKR) : Employ catalysts like Ru-complexes to favor a single enantiomer during ring-closing steps.
- Chromatographic Separation : Utilize chiral stationary phases (e.g., amylose-based columns) for preparative HPLC.
Case Study : For 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid derivatives, DKR improved enantiomeric excess (ee) from 60% to >95% .
Q. How can contradictory data in solubility studies be systematically analyzed?
Methodological Answer: Contradictions often arise from solvent polarity, pH, or temperature effects. To resolve:
Solvent Screening : Test solubility in a range of solvents (Table 3).
pH-Dependent Studies : Adjust pH to assess ionization effects on solubility.
Thermodynamic Modeling : Use Hansen solubility parameters or COSMO-RS simulations to predict solvent compatibility .
Q. Table 3: Solubility of Analogous Bicyclic Carboxylic Acids
| Solvent | Solubility (mg/mL) | pH | Temp (°C) |
|---|---|---|---|
| Water | 1.2 | 7.0 | 25 |
| Methanol | 45.8 | Neutral | 25 |
| Ethyl acetate | 8.3 | Neutral | 25 |
Recommendation : Perform triplicate measurements and use statistical tools (e.g., ANOVA) to identify outliers.
Q. How can computational chemistry predict reactivity in nucleophilic reactions?
Methodological Answer:
- DFT Calculations : Map electrostatic potential surfaces to identify nucleophilic attack sites. For example, the carboxylic acid group’s electron-deficient carbon may favor acyl substitution.
- Molecular Dynamics (MD) : Simulate reaction trajectories to assess steric hindrance from the bicyclic framework.
- Docking Studies : Model interactions with enzymatic targets (e.g., peptidases) to guide derivatization strategies .
Example : MD simulations of 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid derivatives revealed steric clashes in bulkier solvents, aligning with experimental yield drops .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
